Cas no 90128-69-1 (Benzene, 1-(1-methylethenyl)-4-(1,1,3,3-tetramethylbutyl)-)

Benzene, 1-(1-methylethenyl)-4-(1,1,3,3-tetramethylbutyl)- structure
90128-69-1 structure
Product Name:Benzene, 1-(1-methylethenyl)-4-(1,1,3,3-tetramethylbutyl)-
CAS No:90128-69-1
MF:C17H26
MW:230.388345241547
CID:793636
PubChem ID:71430182
Update Time:2025-04-19

Benzene, 1-(1-methylethenyl)-4-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1-methylethenyl)-4-(1,1,3,3-tetramethylbutyl)-
    • 1-prop-1-en-2-yl-4-(2,4,4-trimethylpentan-2-yl)benzene
    • DTXSID80848821
    • 90128-69-1
    • 1-(Prop-1-en-2-yl)-4-(2,4,4-trimethylpentan-2-yl)benzene
    • Inchi: 1S/C17H26/c1-13(2)14-8-10-15(11-9-14)17(6,7)12-16(3,4)5/h8-11H,1,12H2,2-7H3
    • InChI Key: IHWBKBVKFIWRBE-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C1C=CC(C(=C)C)=CC=1)CC(C)(C)C

Computed Properties

  • Exact Mass: 230.203450829g/mol
  • Monoisotopic Mass: 230.203450829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 0Ų
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